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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol

CAS No.: 14482-32-7

Cat. No.: B1266704

Get Quote

Executive Summary
2-Amino-4-methoxybenzenethiol (CAS: 113136-91-3) represents a "privileged scaffold" in

medicinal chemistry, primarily serving as the critical metabolic precursor to 6-substituted

benzothiazoles. While theoretically simple, its physical utility is complicated by its high

susceptibility to oxidative dimerization.

This guide moves beyond standard data sheets to address the transient nature of this

molecule. For drug development professionals, the critical physical property is not its static

melting point, but its redox potential and nucleophilicity. Successful utilization requires

generating the species in situ or maintaining it as a stable salt (e.g., Hydrochloride or Zinc

mercaptide) until the moment of cyclization.

Physicochemical Profile
The free base of 2-Amino-4-methoxybenzenethiol is rarely isolated for long-term storage due

to rapid auto-oxidation. The data below contrasts the theoretical free base with its stable

handling forms.
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Table 1: Comparative Physical Properties
Property

Free Base
(Transient)

Hydrochloride Salt
(Stable)

Disulfide Impurity
(Oxidized)

Formula C₇H₉NOS C₇H₉NOS · HCl C₁₄H₁₆N₂O₂S₂

MW 155.22 g/mol 191.68 g/mol 308.42 g/mol

Appearance
Viscous yellow oil /

Low-melting solid

Off-white to pale grey

crystalline powder
Yellow solid

Melting Point
~35–40°C

(Decomposes)
205–210°C (dec) 138–142°C

Solubility DMSO, MeOH, DCM Water, DMSO, MeOH
DMSO, DMF (Poor in

water)

pKa (Thiol) ~6.5–7.0 (Est.) N/A N/A

Odor
Characteristic sulfur

stench
Mild sulfur odor Odorless

Critical Insight: If your sample has turned from a pale oil/solid to a bright yellow crust, it has

oxidized to the disulfide (Bis(2-amino-4-methoxyphenyl)disulfide). This is the most common

failure mode in synthesis yields.

Stability & Reactivity Mechanisms
Understanding the degradation pathway is essential for protocol design. The molecule contains

two competing nucleophiles: the amino group (-NH₂) and the thiol group (-SH).

The Oxidation Trap
The thiol group is highly susceptible to aerobic oxidation, forming a disulfide bridge. This

reaction is catalyzed by trace metals and basic pH.
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Figure 1: The competitive landscape between productive cyclization and oxidative dimerization.

Experimental Protocols
Protocol A: In Situ Generation and Trapping
Objective: Avoid isolation of the unstable free thiol by generating it from the stable disulfide

precursor immediately prior to use.

Reagents:

Bis(2-amino-4-methoxyphenyl)disulfide (1.0 eq)

Triphenylphosphine (TPP) or TCEP (1.1 eq)

Solvent: Dioxane/Water (4:1) or THF

Workflow:

Suspension: Suspend the disulfide impurity/precursor in degassed Dioxane/Water.

Reduction: Add TPP (1.1 eq). Stir at RT for 1 hour.

Self-Validation: Monitor via TLC. The non-polar disulfide spot (high Rf) should disappear,

replaced by the polar thiol spot (lower Rf, streaks).

Cyclization (One-Pot): Do NOT isolate. Add the aldehyde/carboxylic acid electrophile directly

to the reaction mixture.
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Reflux: Heat to 80°C to effect cyclization to the benzothiazole.

Protocol B: Handling the Hydrochloride Salt
If you purchase the HCl salt, it is hygroscopic and prone to hydrolysis.

Storage: Store at -20°C under Argon. Desiccate.

Neutralization: When the free base is required, liberate it using a degassed sodium

carbonate solution.

Extraction: Extract immediately into DCM under nitrogen flow. Use immediately.

Applications in Drug Discovery
The 2-amino-4-methoxybenzenethiol scaffold is the structural parent of the 6-

methoxybenzothiazole class.

Key Therapeutic Areas
Neuroprotection (Riluzole Analogs): The 6-methoxy substitution pattern modulates

lipophilicity (LogP) and blood-brain barrier (BBB) penetration compared to the

trifluoromethoxy group found in Riluzole.

PET Imaging Agents: Used as a precursor for synthesis of Pittsburgh Compound B (PiB)

analogs (amyloid-beta binding agents) where the methoxy group is often radiolabeled ([¹¹C]-

CH₃).
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Figure 2: Downstream utility of the scaffold in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1266704/docs#technical-guide-physical-properties-handling-of-2-amino-4-methoxybenzenethiol
https://www.benchchem.com/product/b1266704/docs#technical-guide-physical-properties-handling-of-2-amino-4-methoxybenzenethiol
https://www.benchchem.com/product/b1266704/docs#technical-guide-physical-properties-handling-of-2-amino-4-methoxybenzenethiol
https://www.benchchem.com/product/b1266704/docs#technical-guide-physical-properties-handling-of-2-amino-4-methoxybenzenethiol
https://www.benchchem.com/product/b1266704?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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